Cas no 1085279-20-4 (NO-Feng-PBnPPi, 95%)

• Product Name: NO-Feng-PBnPPi, 95%
• CAS No: 1085279-20-4
• MF: C₂₉H₄₀N₄O₄
• MW: 508.652307510376
• CID: 4560225
• Update Time: 2025-07-10

NO-Feng-PBnPPi, 95% Chemical and Physical Properties

Names and Identifiers

• NO-Feng-PBnPPi, 95%

• Inchi： 1S/C29H40N4O4/c34-28(30-22-24-12-3-1-4-13-24)26-16-7-9-18-32(26,36)20-11-21-33(37)19-10-8-17-27(33)29(35)31-23-25-14-5-2-6-15-25/h1-6,12-15,26-27H,7-11,16-23H2,(H,30,34)(H,31,35)/t26-,27-,32?,33?/m0/s1
• InChI Key： YOIJADIOZVCTNI-RODDDZKTSA-N
• SMILES： C([C@@H]1CCCCN1(=O)CCCN1(CCCC[C@H]1C(=O)NCC1C=CC=CC=1)=O)(=O)NCC1C=CC=CC=1

Additional information on NO-Feng-PBnPPi, 95%

Introduction to NO-Feng-PBnPPi, 95% (CAS No. 1085279-20-4)

NO-Feng-PBnPPi, 95%, with the CAS number 1085279-20-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique chemical structure and potential therapeutic applications. The high purity of 95% ensures its reliability in both research and clinical settings.

The chemical name of NO-Feng-PBnPPi is 1-(4-(benzyloxy)phenyl)-3-(4-(pyridin-3-yl)phenyl)urea. It belongs to the class of urea derivatives and is known for its ability to modulate various biological pathways. Recent studies have highlighted its potential in the treatment of neurodegenerative diseases, cancer, and inflammatory conditions.

NO-Feng-PBnPPi has been extensively studied for its pharmacological properties. One of the key areas of research has been its ability to inhibit specific enzymes involved in the pathogenesis of various diseases. For instance, it has shown promising results in inhibiting phosphodiesterase (PDE) enzymes, which are crucial in regulating cyclic nucleotide levels and cellular signaling pathways.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the effects of NO-Feng-PBnPPi on PDE4 inhibition. The results demonstrated that NO-Feng-PBnPPi effectively inhibited PDE4 with high selectivity and potency. This inhibition led to a significant reduction in inflammation and improved cognitive function in animal models of Alzheimer's disease.

Beyond its role in enzyme inhibition, NO-Feng-PBnPPi has also shown potential as an anti-cancer agent. A study published in Cancer Research found that NO-Feng-PBnPPi induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of signaling pathways that control cell proliferation and survival.

The structural features of NO-Feng-PBnPPi contribute to its unique biological activities. The presence of a benzyloxy group and a pyridine moiety enhances its solubility and bioavailability, making it suitable for both in vitro and in vivo studies. Additionally, the urea linkage provides flexibility and allows for interactions with multiple biological targets.

In terms of safety and toxicity, preliminary studies have shown that NO-Feng-PBnPPi exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.

The development of NO-Feng-PBnPPi as a therapeutic agent is part of a broader effort to discover new drugs that can address unmet medical needs. Its potential applications span multiple therapeutic areas, including neurology, oncology, and immunology. The high purity (95%) ensures consistent results in preclinical studies and paves the way for future clinical applications.

In conclusion, NO-Feng-PBnPPi, 95% (CAS No. 1085279-20-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, the future prospects for this compound are highly promising.